(Z)-(6-acetoxy-2-(3,4-dimethoxybenzylidene)-7-methyl-3-oxo-2,3-dihydrobenzofuran-5-yl)methyl acetate

• IUPAC Name: [(2Z)-6-acetyloxy-2-[(3,4-dimethoxyphenyl)methylidene]-7-methyl-3-oxo-1-benzofuran-5-yl]methyl acetate
• InChI: InChI=1S/C23H22O8/c1-12-22(30-14(3)25)16(11-29-13(2)24)10-17-21(26)20(31-23(12)17)9-15-6-7-18(27-4)19(8-15)28-5/h6-10H,11H2,1-5H3/b20-9-
• InChI Key: ZATDIPMJEBXCFW-UKWGHVSLSA-N
• Canonical SMILES: CC1=C(C(=CC2=C1OC(=CC3=CC(=C(C=C3)OC)OC)C2=O)COC(=O)C)OC(=O)C
• Isomeric SMILES: CC1=C(C(=CC2=C1O/C(=C\C3=CC(=C(C=C3)OC)OC)/C2=O)COC(=O)C)OC(=O)C
• Molecular Formula: C23H22O8
• Molecular Weight: 426.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains an acetoxy group (acetyl ester), a benzylidene group (a type of imine), a methyl group, and a dihydrobenzofuran group (a heterocyclic compound). The presence of these functional groups suggests that the compound could have interesting chemical properties and reactivity.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using techniques like NMR spectroscopy. The presence of different functional groups would result in characteristic peaks in the NMR spectrum.

Chemical Reactions Analysis

Again, without specific information, it’s hard to predict the exact chemical reactions this compound might undergo. But based on its functional groups, it could potentially participate in a variety of organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its functional groups. For example, the presence of an acetoxy group could make the compound polar and potentially increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of a compound usually refers to how it interacts with biological systems. Without specific information, it’s hard to predict the exact mechanism of action for this compound.

Safety and Hazards

The safety and hazards of a compound depend on its specific physical and chemical properties. For example, many organic compounds are flammable and can be harmful or irritating if inhaled, ingested, or if they come into contact with the skin.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it has interesting biological activity, it could be studied further for potential medicinal uses.